![molecular formula C18H24ClN3 B6501623 1-[(3-chlorophenyl)methyl]-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine CAS No. 1396578-34-9](/img/structure/B6501623.png)
1-[(3-chlorophenyl)methyl]-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine
Overview
Description
1-(3-Chlorophenylmethyl)-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine, otherwise known as 3C-PP, is a heterocyclic compound commonly used in scientific research. It is a member of the piperidine family and is widely used in the synthesis of drugs and other compounds. 3C-PP has been studied extensively for its potential applications in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
3C-PP has been studied extensively for its potential applications in the fields of chemistry, biochemistry, and pharmacology. It has been used in the synthesis of drugs and other compounds, as well as in the development of new methods for the synthesis of complex molecules. It has also been used in the study of enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of 3C-PP is not yet fully understood. However, it is believed that the compound binds to specific receptors in the body and alters the activity of enzymes. This binding is thought to be responsible for the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
3C-PP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to bind to receptors in the body. It has also been shown to have anti-inflammatory, anti-fungal, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
The use of 3C-PP in laboratory experiments has several advantages. It is highly soluble in water and organic solvents, and its synthesis is relatively simple and inexpensive. However, it has some drawbacks. For example, it is highly toxic and must be handled with care.
Future Directions
The future of 3C-PP research is promising. It has potential applications in drug discovery and development, as well as in the development of new methods for the synthesis of complex molecules. Additionally, further research is needed to fully understand its mechanism of action. Other potential future directions include the study of its anti-inflammatory, anti-fungal, and anti-tumor properties, as well as its potential applications in the treatment of various diseases.
Synthesis Methods
3C-PP is synthesized through a multi-step process that involves the reaction of 3-chlorophenylmethyl chloride with 4-methyl-3,5-dimethyl-1H-pyrazole-1-carboxylic acid in the presence of anhydrous sodium acetate, a base catalyst. This reaction yields 3C-PP and sodium chloride as the by-products. The reaction is highly exothermic and the reaction time is typically between 2-3 hours.
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24ClN3/c1-14-10-15(2)22(20-14)13-16-6-8-21(9-7-16)12-17-4-3-5-18(19)11-17/h3-5,10-11,16H,6-9,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHOBRXDMNVLCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC2CCN(CC2)CC3=CC(=CC=C3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-chlorobenzyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(4-acetylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]-4-chlorobenzamide](/img/structure/B6501554.png)
![1-[5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(2-methoxybenzenesulfonyl)piperazine](/img/structure/B6501557.png)
![2-(4-methoxybenzamido)-N-[(pyridin-2-yl)methyl]-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxamide](/img/structure/B6501558.png)
![1-{4-[(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methyl]piperidin-1-yl}ethan-1-one; oxalic acid](/img/structure/B6501566.png)
![3,4-difluoro-N-[5-(2-methoxyethyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B6501570.png)
![4-[(1H-imidazol-1-yl)methyl]-N-(2-phenylethyl)piperidine-1-carboxamide](/img/structure/B6501582.png)
![4-[(1H-imidazol-1-yl)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide](/img/structure/B6501589.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide](/img/structure/B6501598.png)
![1-(ethanesulfonyl)-4-[(2-methyl-1H-imidazol-1-yl)methyl]piperidine](/img/structure/B6501602.png)
![2-{[(4-chlorophenyl)carbamoyl]amino}-N-cycloheptyl-1,3-thiazole-4-carboxamide](/img/structure/B6501607.png)
![4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1-[(2-methylphenyl)methyl]piperidine](/img/structure/B6501619.png)
![4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine](/img/structure/B6501628.png)
![N-[(3,4-dimethoxyphenyl)methyl]-4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine-1-carboxamide](/img/structure/B6501630.png)
![4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(diphenylmethyl)piperidine-1-carboxamide](/img/structure/B6501632.png)